Cas no 1049293-94-8 (1-(3-fluoro-4-methylphenyl)-3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea)

• Product Name: 1-(3-fluoro-4-methylphenyl)-3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• CAS No: 1049293-94-8
• MF: C₂₁H₂₁FN₄O₃
• MW: 396.414848089218
• CID: 6411202
• PubChem ID: 25816508
• Update Time: 2025-06-13

1-(3-fluoro-4-methylphenyl)-3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)-3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• 1-(3-fluoro-4-methylphenyl)-3-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]urea
• F5072-2850
• AKOS024494808
• 1-(3-fluoro-4-methylphenyl)-3-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea
• 1049293-94-8

• Inchi： 1S/C21H21FN4O3/c1-14-3-6-16(13-18(14)22)24-21(28)23-11-12-26-20(27)10-9-19(25-26)15-4-7-17(29-2)8-5-15/h3-10,13H,11-12H2,1-2H3,(H2,23,24,28)
• InChI Key： IXXMZOGNRSDILQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(NCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)=O

Computed Properties

• Exact Mass: 396.15976871g/mol
• Monoisotopic Mass: 396.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83Ų

Additional information on 1-(3-fluoro-4-methylphenyl)-3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea

Research Brief on 1-(3-fluoro-4-methylphenyl)-3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea (CAS: 1049293-94-8)

In recent years, the compound 1-(3-fluoro-4-methylphenyl)-3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea (CAS: 1049293-94-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique urea and pyridazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific enzymatic pathways and receptor interactions. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The primary focus of recent studies has been on the compound's mechanism of action and its efficacy in preclinical models. Researchers have identified that 1049293-94-8 acts as a potent inhibitor of certain kinase enzymes, which play a critical role in cell signaling pathways associated with inflammation and oncogenesis. Structural analysis reveals that the fluoro-methylphenyl and methoxyphenyl groups contribute to its high binding affinity and selectivity, making it a valuable candidate for further drug development.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's ability to suppress tumor growth in xenograft models of colorectal cancer. The research team employed a combination of in vitro and in vivo assays to evaluate the compound's pharmacokinetics and pharmacodynamics. Results indicated that 1049293-94-8 exhibited favorable bioavailability and minimal off-target effects, suggesting its potential as a lead compound for oncology therapeutics.

Another area of investigation has been the compound's anti-inflammatory properties. A 2022 study in Biochemical Pharmacology explored its effects on NF-κB signaling, a pathway implicated in chronic inflammatory diseases. The findings revealed that 1049293-94-8 significantly reduced the production of pro-inflammatory cytokines in macrophage cells, underscoring its potential application in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 1049293-94-8. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 1-(3-fluoro-4-methylphenyl)-3-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea represents a compelling area of study in chemical biology and drug discovery. Its dual roles in oncology and inflammation highlight its versatility, while ongoing research aims to overcome existing limitations. As the scientific community continues to explore its full potential, this compound may pave the way for novel therapeutic interventions in the coming years.